Cas no 87440-45-7 (Taprostene Sodium Salt)

Taprostene Sodium Salt is a stable, water-soluble derivative of prostacyclin (PGI₂), commonly used in biochemical and pharmacological research. Its key advantages include enhanced stability compared to native prostacyclin, making it suitable for in vitro and in vivo studies. The sodium salt formulation ensures improved solubility in aqueous buffers, facilitating precise dosing in experimental applications. Taprostene Sodium Salt acts as a potent vasodilator and platelet aggregation inhibitor, mimicking the physiological effects of PGI₂. It is particularly valuable for investigating vascular tone, endothelial function, and thrombosis mechanisms. The compound’s reliability and consistent activity make it a preferred choice for cardiovascular and hematological research.
Taprostene Sodium Salt structure
Taprostene Sodium Salt structure
Product Name:Taprostene Sodium Salt
CAS No:87440-45-7
MF:C24H29NaO5
MW:420.473838567734
CID:992551
PubChem ID:24724631
Update Time:2025-10-28

Taprostene Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • TAPROSTENE SODIUM
    • Sodium 3-[(Z)-{(3aR,4R,5R,6aS)-4-[(1E,3S)-3-cyclohexyl-3-hydroxy- 1-propen-1-yl]-5-hydroxyhexahydro-2H-cyclopenta[b]furan-2-ylidene }methyl]benzoate
    • Rheocyclan
    • Sodium 3-[(Z)-[(3aR,4R,5R,6aS)-4-[(1E,3S)-3-cyclohexyl-3-hydroxy-1-propenyl]hexahydro-5-hydroxy-2H-cyclopenta[b]furan-2-ylidene]methyl]benzoate
    • Sodium 2,3,4-trinor-1,5-2-phenylene-6,9-epoxy-11,15-dihydroxy-15-cyclohexyl-(16,17,18,19,20-pentanor)prosta-5,13-dienoate
    • Benzoic acid, 3-((Z)-((3aR,4R,5R,6aS)-(4-((1E,3S)-3-cyclohexyl-3-hydroxy-1-propenyl)hexahydro-5-hydroxy-2H-cyclopenta(b)furan-2-ylidene)methyl)-, monosodium salt
    • CG 4203
    • Taprostene sodium salt, >=98% (HPLC)
    • CG-4203
    • 3M078713KZ
    • Taprostene sodium salt
    • CHEMBL3392012
    • 87440-45-7
    • MFCD05664743
    • UNII-3M078713KZ
    • SE-63
    • Benzoic acid, 3-((4-(3-cyclohexyl-3-hydroxy-1-propenyl)hexahydro-5-hydroxy-2H-cyclopenta(b)furan-2-ylidene)methyl)-, monosodium salt, (3aR-(2Z,3aalpha,4alpha(1E,3S*),5beta,6aalpha))-
    • BENZOIC ACID, 3-((Z)-((3AR,4R,5R,6AS)-4-((1E,3S)-3-CYCLOHEXYL-3-HYDROXY-1-PROPENYL)HEXAHYDRO-5-HYDROXY-2H-CYCLOPENTA(B)FURAN-2-YLIDENE)METHYL)-, MONOSODIUM SALT
    • sodium;3-[(Z)-[(3aR,4R,5R,6aS)-4-[(E,3S)-3-cyclohexyl-3-hydroxyprop-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]methyl]benzoate
    • Q27257599
    • TAPROSTENE SODIUM SALT [MI]
    • 2,3,4-Trinor-1,5-inter-2-phenylene-6,9-epoxy-11,15-dihydroxy-15-dihydroxy-15-cyclohexyl-(16,17,18,19,20-pentanor)prosta-5,13-dienoate
    • Sodium 3-((Z)-((3aR,4R,5R,6aS)-4-((S,E)-3-cyclohexyl-3-hydroxyprop-1-en-1-yl)-5-hydroxyhexahydro-2H-cyclopenta[b]furan-2-ylidene)methyl)benzoate
    • KPQVOJYDUCZQEQ-REHYUDDHSA-M
    • Taprostene Sodium Salt
    • MDL: MFCD05664743
    • Inchi: 1S/C24H30O5.Na/c25-21(16-6-2-1-3-7-16)10-9-19-20-13-18(29-23(20)14-22(19)26)12-15-5-4-8-17(11-15)24(27)28;/h4-5,8-12,16,19-23,25-26H,1-3,6-7,13-14H2,(H,27,28);/q;+1/p-1/b10-9+,18-12-;/t19-,20-,21-,22-,23+;/m1./s1
    • InChI Key: KPQVOJYDUCZQEQ-REHYUDDHSA-M
    • SMILES: [Na+].O1/C(=C\C2C=CC=C(C(=O)[O-])C=2)/C[C@H]2[C@@H]1C[C@H]([C@@H]2/C=C/[C@H](C1CCCCC1)O)O

Computed Properties

  • Exact Mass: 420.19126830g/mol
  • Monoisotopic Mass: 420.19126830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 642
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.8Ų

Experimental Properties

  • Melting Point: 173-182.5 °C (lit.)
  • Solubility: H2O: 26 mg/mL
  • Specific Rotation: D22 +249° (c = 0.68 in methanol)

Taprostene Sodium Salt Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H312-H332
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: 36
  • Hazardous Material Identification: Xn
  • Toxicity:LD50 in mice, rats (mg/kg): 164, 20 i.v. (Schneider)
  • Storage Condition:2-8°C

Taprostene Sodium Salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T007400-0.5mg
Taprostene Sodium Salt
87440-45-7
0.5mg
$ 385.00 2022-06-03
TRC
T007400-1mg
Taprostene Sodium Salt
87440-45-7
1mg
$775.00 2023-05-17
TRC
T007400-2.5mg
Taprostene Sodium Salt
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2.5mg
$1550.00 2023-05-17
TRC
T007400-.5mg
Taprostene Sodium Salt
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5mg
$465.00 2023-05-17

Additional information on Taprostene Sodium Salt

Introduction to Taprostene Sodium Salt (CAS No. 87440-45-7)

Taprostene Sodium Salt, a compound with the chemical identifier CAS No. 87440-45-7, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique biochemical properties and potential therapeutic applications. In this comprehensive overview, we delve into the structural characteristics, pharmacological effects, and the latest research findings associated with Taprostene Sodium Salt.

The molecular structure of Taprostene Sodium Salt is meticulously designed to interact with specific biological targets, making it a promising candidate for various medical treatments. Its chemical composition and stereochemistry contribute to its distinct pharmacological profile, which has been the focus of numerous scientific studies. Researchers have been particularly interested in its ability to modulate certain enzymatic pathways, which could have implications in treating a range of diseases.

One of the most intriguing aspects of Taprostene Sodium Salt is its role in regulating inflammatory responses. Recent studies have demonstrated that this compound can interact with inflammatory mediators, thereby reducing the severity of inflammatory conditions. The mechanism by which it achieves this involves intricate interactions with cellular receptors and signaling pathways, leading to a downregulation of pro-inflammatory cytokines. This finding has opened up new avenues for the development of anti-inflammatory therapies.

In addition to its anti-inflammatory properties, Taprostene Sodium Salt has shown potential in other therapeutic areas. For instance, preliminary research suggests that it may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier and exert its effects within neural tissues is a significant advantage. Further studies are ongoing to elucidate the exact mechanisms by which it protects against neuronal damage.

The synthesis and characterization of Taprostene Sodium Salt have been subjects of extensive research. Advanced synthetic methodologies have been employed to produce high-purity samples, which are essential for rigorous pharmacological testing. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in confirming the structural integrity of the compound. These advancements in synthetic chemistry have paved the way for more detailed investigations into its biological activities.

The pharmacokinetic profile of Taprostene Sodium Salt is another area of active investigation. Understanding how the body processes this compound is vital for optimizing its therapeutic efficacy and minimizing potential side effects. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical use. However, further research is needed to fully characterize its pharmacokinetic behavior in different populations.

Recent clinical trials have provided valuable insights into the safety and efficacy of Taprostene Sodium Salt. These trials have involved both preclinical and human subjects, with results indicating that it is well-tolerated at various doses. The most commonly reported side effects have been mild and transient, including gastrointestinal discomfort and headaches. These findings are encouraging and support the progression of this compound into larger-scale clinical studies.

The future prospects for Taprostene Sodium Salt are promising, with ongoing research aimed at expanding its therapeutic applications. Scientists are exploring its potential use in treating conditions such as autoimmune diseases, where modulation of inflammatory responses could lead to significant improvements in patient outcomes. Additionally, efforts are being made to develop novel formulations that could enhance its bioavailability and target specificity.

In conclusion, Taprostene Sodium Salt (CAS No. 87440-45-7) represents a compelling molecule with multifaceted therapeutic potential. Its unique biochemical properties and favorable pharmacological profile make it a valuable asset in pharmaceutical research. As more data becomes available from ongoing studies, we can expect further refinements in our understanding of this compound's mechanisms of action and clinical applications.

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